Cas no 861601-15-2 (1-Bromo-3-iodo-5-nitrobenzene)

• Product Name: 1-Bromo-3-iodo-5-nitrobenzene
• CAS No: 861601-15-2
• MF: C₆H₃BrINO₂
• MW: 327.90199303627
• MDL: MFCD13194576
• CID: 1040215
• PubChem ID: 45480387
• Update Time: 2025-11-02

1-Bromo-3-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-iodo-5-nitrobenzene
• 1-Bromo-3-iodo-5-nitro-benzene
• 1-Bromo-3-iodo-5-nitrobenzene (ACI)
• 3-Bromo-5-iodonitrobenzene
• 861601-15-2
• DB-076566
• SY030026
• DTXSID20670340
• AKOS016007123
• MFCD13194576
• KHHGBDKCMRQYQX-UHFFFAOYSA-N
• SCHEMBL220173
• CS-0097730
• AS-40313

• MDL： MFCD13194576
• Inchi： 1S/C6H3BrINO2/c7-4-1-5(8)3-6(2-4)9(10)11/h1-3H
• InChI Key： KHHGBDKCMRQYQX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(I)C=C(Br)C=1)=O

Computed Properties

• Exact Mass: 326.83900
• Monoisotopic Mass: 326.83919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.48510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Bromo-3-iodo-5-nitrobenzene

Comprehensive Guide to 1-Bromo-3-iodo-5-nitrobenzene (CAS No. 861601-15-2): Properties, Applications, and Market Insights

1-Bromo-3-iodo-5-nitrobenzene (CAS No. 861601-15-2) is a halogenated nitrobenzene derivative that has garnered significant attention in organic synthesis and material science. This compound, characterized by its unique molecular structure featuring bromine, iodine, and nitro functional groups, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for 1-Bromo-3-iodo-5-nitrobenzene suppliers, synthesis methods, and applications in cross-coupling reactions, reflecting its growing importance in modern chemistry.

The chemical properties of 1-Bromo-3-iodo-5-nitrobenzene make it particularly valuable in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex organic frameworks. Its molecular weight (328.91 g/mol) and solubility in organic solvents like DMF and THF further enhance its utility in lab-scale and industrial processes. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, 1-Bromo-3-iodo-5-nitrobenzene is explored as a building block for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. Its halogen-rich structure allows for precise modifications, addressing queries like "1-Bromo-3-iodo-5-nitrobenzene in medicinal chemistry" or "nitrobenzene derivatives in drug design." Additionally, its role in OLED materials and conductive polymers answers rising demand for high-performance electronic components.

Market analyses reveal increasing procurement of CAS 861601-15-2 by specialty chemical manufacturers, driven by R&D investments in catalysis and material science. Safety data sheets emphasize standard handling protocols, though it is not classified as hazardous under most regulatory frameworks. For those seeking high-purity 1-Bromo-3-iodo-5-nitrobenzene, reputable suppliers often provide tailored solutions, including custom synthesis and bulk quantities.

Emerging applications in photocatalysis and bioconjugation techniques further expand the compound’s relevance. FAQs such as "How to store 1-Bromo-3-iodo-5-nitrobenzene?" or "Alternative reagents for halogenated nitrobenzenes" highlight practical concerns among users. As research progresses, this compound continues to bridge gaps between academic innovation and industrial scalability, solidifying its status as a cornerstone in synthetic chemistry.